Cas no 16879-42-8 (4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE)

4-Iodo-6-methyl-2-(methylthio)pyrimidine is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. The presence of iodine at the 4-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate for constructing complex heterocyclic systems. The methylthio group at the 2-position provides additional functionalization potential, while the methyl group at the 6-position contributes to steric and electronic modulation. This compound is particularly useful in medicinal chemistry for the development of targeted small molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications.

4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE structure

16879-42-8 structure

Product Name:4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE

CAS No:16879-42-8

MF:C₆H₇IN₂S

MW:266.102651834488

MDL:MFCD00269295

CID:121950

PubChem ID:2736660

Update Time:2025-11-06

4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

- Pyrimidine,4-iodo-6-methyl-2-(methylthio)-
- 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE
- 4-Iodo-6-methyl-2-methylthio-pyrimidine
- 4-iodo-6-methyl-2-methylsulfanyl-pyrimidine
- AG-A-76064
- Ambpe2020394
- CTK4D3105
- SBB102996
- 4-Iodo-6-methyl-2-(methylsulphanyl)pyrimidine
- 4-Iodo-6-methyl-2-(methylsulphanyl)pyrimidine, 4-Iodo-6-methyl-2-(methylmercapto)-1,3-diazine
- AKOS015853882
- CS-0315120
- 4-iodo-6-methyl-2-methylsulfanylpyrimidine
- SCHEMBL12871725
- F95047
- 4-iodo-6-methyl-2-(methylsulfanyl)pyrimidine
- Pyrimidine, 4-iodo-6-methyl-2-(methylthio)-
- MFCD00269295
- SB59216
- 16879-42-8
- DTXSID70371512
- PS-6297
- DB-184982
- 672-889-9
- MDL： MFCD00269295
- Inchi： 1S/C6H7IN2S/c1-4-3-5(7)9-6(8-4)10-2/h3H,1-2H3
- InChI Key： SXADYEHFGYLHDV-UHFFFAOYSA-N
- SMILES： IC1=CC(C)=NC(=N1)SC

Computed Properties

Exact Mass: 265.93711
Monoisotopic Mass: 265.93747g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 51.1Å²

Experimental Properties

PSA: 25.78

4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016102-500mg	4-Iodo-6-methyl-2-methylthio-pyrimidine	16879-42-8	98%	500mg	1868.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016102-1g	4-Iodo-6-methyl-2-methylthio-pyrimidine	16879-42-8	98%	1g	3185.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016102-5g	4-Iodo-6-methyl-2-methylthio-pyrimidine	16879-42-8	98%	5g	13850.0CNY	2021-07-05
TRC	I737948-2.5mg	4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE	16879-42-8		2.5mg	$ 50.00	2022-06-04
TRC	I737948-5mg	4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE	16879-42-8		5mg	$ 65.00	2022-06-04
TRC	I737948-25mg	4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE	16879-42-8		25mg	$ 80.00	2022-06-04
Matrix Scientific	016102-5g	4-Iodo-6-methyl-2-methylthio-pyrimidine, 98%	16879-42-8	98%	5g	$852.00	2023-09-06
Matrix Scientific	016102-1g	4-Iodo-6-methyl-2-methylthio-pyrimidine, 98%	16879-42-8	98%	1g	$196.00	2023-09-06
Matrix Scientific	016102-500mg	4-Iodo-6-methyl-2-methylthio-pyrimidine, 98%	16879-42-8	98%	500mg	$115.00	2023-09-06
Apollo Scientific	OR9967-250mg	4-Iodo-6-methyl-2-(methylthio)pyrimidine	16879-42-8		250mg	£30.00	2023-01-05

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE

Comprehensive Overview of 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE (CAS No. 16879-42-8)

4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE (CAS No. 16879-42-8) is a specialized pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique iodo-methylthio substitution pattern, making it a valuable intermediate in the synthesis of biologically active molecules. Its molecular structure, C₆H₇IN₂S, combines a pyrimidine core with strategic functional groups, enabling diverse applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE stems from their role in developing targeted therapies and crop protection agents. Researchers frequently search for "pyrimidine-based synthesis" or "iodo-substituted heterocycles" to explore novel reaction pathways. This compound’s methylthio group enhances its reactivity in cross-coupling reactions, a hotspot in modern organic chemistry methodologies.

In pharmaceutical contexts, 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE serves as a precursor for kinase inhibitors and antiviral agents, aligning with trends in precision medicine. Its iodine atom facilitates further functionalization via palladium-catalyzed reactions, a technique dominating recent publications on "C–H activation" and "late-stage diversification." These attributes make it a sought-after building block for high-value small-molecule libraries.

From an industrial perspective, the compound’s stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) resonate with sustainability-driven research. Queries like "eco-friendly heterocycle synthesis" often highlight such advantages. Additionally, its role in developing photoactive materials caters to the rising demand for organic electronics components.

Analytical characterization of CAS No. 16879-42-8 typically involves NMR spectroscopy and mass spectrometry, with its distinct 1H-NMR singlet (δ ~2.5 ppm for methylthio) aiding purity verification. Suppliers emphasize "high-purity pyrimidine derivatives" to meet stringent QC standards, a critical factor for laboratories focusing on reproducible synthesis.

Emerging applications include its use in bioconjugation strategies for proteomics, addressing popular search terms like "click chemistry reagents." The compound’s electron-deficient ring also enables interactions with biological targets, fueling studies on "fragment-based drug design." Such versatility ensures its relevance in multidisciplinary research.

In summary, 4-IODO-6-METHYL-2-(METHYLTHIO)PYRIMIDINE (CAS No. 16879-42-8) exemplifies innovation in functionalized heterocycles. Its synergy with cutting-edge topics—catalysis, sustainable chemistry, and therapeutic development—positions it as a pivotal tool for scientists navigating the frontiers of molecular science.